Cas no 850568-28-4 ((4-(Thiomorpholine-4-carbonyl)phenyl)boronic acid)

• Product Name: (4-(Thiomorpholine-4-carbonyl)phenyl)boronic acid
• CAS No: 850568-28-4
• MF: C₁₁H₁₄BNO₃S
• MW: 251.109761714935
• MDL: MFCD06659879
• CID: 720655
• Update Time: 2025-10-28

(4-(Thiomorpholine-4-carbonyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(Thiomorpholine-4-carbonyl)phenyl)boronic acid
• 4-(Thiomorpholine-4-Carbonyl)Benzeneboronic Acid
• 4-(4-Thiomorpholinylcarbonyl)benzeneboronic acid
• [4-(thiomorpholine-4-carbonyl)phenyl]boronic acid
• 4-(Thiomorpholin-4-ylcarbonyl)benzeneboronic acid
• 4-(Thiomorpholine-4-carbonyl)phenylboronic acid
• Boronic acid,B-[4-(4-thiomorpholinylcarbonyl)phenyl]-

• MDL： MFCD06659879
• Inchi： 1S/C11H14BNO3S/c14-11(13-5-7-17-8-6-13)9-1-3-10(4-2-9)12(15)16/h1-4,15-16H,5-8H2
• InChI Key： YMJVTCLBGVZIKM-UHFFFAOYSA-N
• SMILES： S1CCN(C(C2C=CC(B(O)O)=CC=2)=O)CC1

Computed Properties

• Exact Mass: 251.07900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Experimental Properties

• Melting Point: 140-142
• Boiling Point: 508.7°C at 760 mmHg
• PSA: 86.07000
• LogP: -0.50670

(4-(Thiomorpholine-4-carbonyl)phenyl)boronic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C

Additional information on (4-(Thiomorpholine-4-carbonyl)phenyl)boronic acid

Comprehensive Overview of (4-(Thiomorpholine-4-carbonyl)phenyl)boronic acid (CAS No. 850568-28-4)

(4-(Thiomorpholine-4-carbonyl)phenyl)boronic acid (CAS No. 850568-28-4) is a boronic acid derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, characterized by its thiomorpholine and phenylboronic acid moieties, plays a pivotal role in Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern drug discovery and material science. Its unique structure makes it a valuable intermediate for synthesizing complex molecules, particularly in the development of targeted therapies and bioconjugation applications.

The growing interest in boronic acid derivatives like 850568-28-4 stems from their versatility in forming stable covalent bonds with diols and other functional groups. This property is exploited in sensing technologies, such as glucose monitoring systems, and in the design of proteolysis-targeting chimeras (PROTACs), a hot topic in oncology research. Researchers are increasingly exploring its potential in click chemistry and bioorthogonal reactions, aligning with the trend toward modular and efficient synthetic methodologies.

From a structural perspective, the thiomorpholine ring in (4-(Thiomorpholine-4-carbonyl)phenyl)boronic acid enhances solubility and bioavailability, addressing common challenges in drug development. Recent publications highlight its utility in creating kinase inhibitors and antibody-drug conjugates (ADCs), reflecting the compound's relevance in precision medicine. These applications resonate with current searches for "next-generation boron-based therapeutics" and "improved biocompatible linkers."

In material science, CAS No. 850568-28-4 contributes to advancements in organic electronic devices. Its ability to facilitate carbon-carbon bond formation under mild conditions makes it ideal for constructing π-conjugated systems used in OLEDs and organic photovoltaics. This aligns with the surge in queries about "sustainable organic semiconductors" and "green synthesis approaches," underscoring its environmental and industrial significance.

Quality control of (4-(Thiomorpholine-4-carbonyl)phenyl)boronic acid requires rigorous analytical validation, including HPLC and NMR spectroscopy. Suppliers often emphasize its ≥95% purity to meet the demands of high-throughput screening and combinatorial chemistry. Such specifications cater to laboratories seeking "reliable building blocks for drug discovery," a frequently searched phrase in academic and industrial circles.

As regulatory agencies prioritize green chemistry principles, the synthetic routes for 850568-28-4 have evolved to minimize hazardous byproducts. This shift responds to trending searches like "eco-friendly boronic acid synthesis" and "scalable catalytic processes." The compound's stability under physiological conditions further positions it as a candidate for theranostic applications, merging diagnostics and therapy—a key focus in contemporary biomedical research.

In conclusion, (4-(Thiomorpholine-4-carbonyl)phenyl)boronic acid exemplifies the convergence of medicinal chemistry and materials innovation. Its multifaceted applications—from small-molecule drugs to functional materials—reflect broader scientific trends toward modular design and sustainability. As research continues to unlock its potential, this compound remains at the forefront of interdisciplinary advancements, answering pressing questions in both academic literature and search engine queries.